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Compound of Interest

Compound Name: (4S)-N-Cbz-4-hydroxy-azepane

CAS No.: 1292324-55-0

Cat. No.: B3342159

Get Quote

CAS 1292324-55-0 | Chiral Scaffold for Drug
Development
Chemical Identity & Core Properties
This compound serves as a protected, chiral seven-membered ring intermediate. Its primary

utility lies in introducing the azepane ring with defined stereochemistry at the C4 position, a

structural motif found in V1a receptor antagonists like Balovaptan.
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Property Specification

Chemical Name Benzyl (4S)-4-hydroxyazepane-1-carboxylate

CAS Number 1292324-55-0

Synonyms
(S)-1-N-Cbz-4-hydroxyazepane; (S)-1-CBZ-

Hexahydro-1H-azepin-4-ol

Molecular Formula C₁₄H₁₉NO₃

Molecular Weight 249.31 g/mol

Chiral Center C4 (S-configuration)

Appearance
Viscous colorless to pale yellow oil (often

solidifies upon high purity/cooling)

Solubility
Soluble in DCM, MeOH, EtOAc, DMSO;

Insoluble in water

Related CAS
(R)-Enantiomer: 1017575-76-3 Racemic:

648418-25-1 Ketone Precursor: 1208-75-9

Synthesis & Production Methodologies
The synthesis of (4S)-1-Cbz-4-hydroxy-azepane requires strict stereocontrol. While racemic

synthesis followed by chiral resolution is possible, modern process chemistry favors

Asymmetric Transfer Hydrogenation (ATH) or Biocatalytic Reduction of the corresponding

ketone.

A. Precursor Preparation: 1-Cbz-4-oxoazepane
Before the chiral step, the ketone core must be assembled.

Starting Material: 1-Benzyl-4-piperidone (or similar commercially available piperidones) can

be ring-expanded, but a more direct route often employs Ring-Closing Metathesis (RCM) or

Dieckmann condensation of diesters followed by decarboxylation.

Protection: The nitrogen is protected with a Carboxybenzyl (Cbz) group using Benzyl

chloroformate (Cbz-Cl) and a base (Na₂CO₃) to yield 1-Cbz-4-oxoazepane (CAS 1208-75-9).
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B. Core Protocol: Asymmetric Transfer Hydrogenation
(ATH)
This protocol describes the reduction of the ketone to the (S)-alcohol using a Ruthenium-Noyori

catalyst. This method is preferred for its scalability and high enantiomeric excess (ee).

Reagents:

Substrate: 1-Cbz-4-oxoazepane (1.0 eq)

Catalyst: RuCl (0.5 - 1.0 mol%)

Hydrogen Source: Formic acid / Triethylamine (5:2 azeotropic mixture)

Solvent: Dichloromethane (DCM) or Methanol (MeOH)

Step-by-Step Methodology:

Inertion: Purge a reaction vessel with nitrogen.

Dissolution: Dissolve 1-Cbz-4-oxoazepane in degassed DCM (0.5 M concentration).

Catalyst Addition: Add RuCl. Note: The (S,S)-ligand typically yields the (S)-alcohol, but this

must be empirically verified as ligand-substrate matching can vary.

Initiation: Add the Formic acid/TEA mixture dropwise at 0°C.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–24 hours.

Monitor consumption of ketone via TLC (SiO₂; Hexane:EtOAc 7:3) or HPLC.

Quench & Workup: Wash the reaction mixture with water (2x) and brine (1x). Dry the organic

layer over Na₂SO₄.

Purification: Concentrate under reduced pressure. Purify via flash column chromatography

(Gradient: 10% → 40% EtOAc in Hexanes) to isolate the pure (S)-enantiomer.

C. Alternative: Biocatalytic Reduction (KRED)
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For higher optical purity (>99% ee), Ketoreductases (KREDs) are employed.

Enzyme: Screen KRED panels (e.g., Codexis or similar libraries) for (S)-selectivity.

Cofactor: NADPH (regenerated via Glucose Dehydrogenase/Glucose).

Condition: Aqueous buffer (pH 7.0) with DMSO co-solvent (10%).

Visualization of Synthesis Workflow
The following diagram illustrates the logic flow from the ketone precursor to the final chiral

scaffold, including critical quality control checkpoints.

Precursor:
1-Cbz-4-oxoazepane

(CAS 1208-75-9)

Asymmetric Reduction
(Ru-Noyori or KRED)

 + H source
 + Catalyst Crude (S)-Alcohol >95% Conv. Flash Chromatography

(SiO2)

Target:
(4S)-1-Cbz-4-hydroxy-azepane

(CAS 1292324-55-0)

 Isolation QC Validation:
Chiral HPLC & NMR

 Batch Release

Click to download full resolution via product page

Caption: Logical workflow for the stereoselective synthesis of (4S)-1-Cbz-4-hydroxy-azepane

from its ketone precursor.

Applications in Drug Discovery
The (4S)-1-Cbz-4-hydroxy-azepane scaffold is a privileged structure in medicinal chemistry,

primarily due to the conformational flexibility of the seven-membered ring combined with the

rigid stereocenter.

Case Study: Balovaptan (V1a Receptor Antagonist)
Balovaptan (RG7314) is a vasopressin 1a (V1a) receptor antagonist developed by Roche for

autism spectrum disorders and PTSD.

Role of the Scaffold: The azepane ring mimics the spatial arrangement of peptide turns

found in the native vasopressin ligand.
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Stereochemistry Criticality: The (S)-configuration of the hydroxyl group (often derivatized into

an ether or amine in the final drug) is essential for high-affinity binding to the V1a receptor

pocket. The (R)-enantiomer typically shows significantly reduced potency (e.g., >100-fold

loss in

).

Other Applications
Cathepsin K Inhibitors: Azepane nitriles derived from this alcohol are explored for

osteoporosis treatment.

Glycomimetics: Polyhydroxylated azepanes (derived from further oxidation of the ring) act as

iminosugar mimics, inhibiting glycosidases.

Quality Control & Validation (Self-Validating
Protocols)
To ensure the integrity of this building block, the following QC parameters must be met.

A. Enantiomeric Excess (ee) Determination[5]
Method: Chiral HPLC.

Column: Chiralpak AD-H or OD-H (4.6 x 250 mm).

Mobile Phase: Hexane : Isopropanol (90:10 to 80:20).

Flow Rate: 1.0 mL/min.

Detection: UV @ 210 nm (amide absorption).

Acceptance Criteria: ee > 98.0%.

B. Structural Confirmation
1H NMR (400 MHz, CDCl₃): Diagnostic signals include the benzylic protons of Cbz (~5.1

ppm, s, 2H), the aromatic protons (7.30-7.40 ppm, m, 5H), and the carbinol proton at C4
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(~3.9 ppm, multiplet). The splitting pattern of the C4 proton helps confirm the ring

conformation but not absolute configuration (requires chiral HPLC or Mosher ester analysis).

Mass Spectrometry: ESI+ [M+H]⁺ = 250.14.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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